Cas no 108288-50-2 (N-(2-Methylphenyl)-4H-3,1-benzothiazin-2-amine)

• Product Name: N-(2-Methylphenyl)-4H-3,1-benzothiazin-2-amine
• CAS No: 108288-50-2
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• CID: 208735
• PubChem ID: 135413417
• Update Time: 2025-04-19

N-(2-Methylphenyl)-4H-3,1-benzothiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4H-3,1-Benzothiazin-2-amine,N-(2-methylphenyl)-
• (4H-BENZO[D][1,3]THIAZIN-2-YL)-O-TOLYL-AMINE
• N-(2-methylphenyl)-4H-3,1-benzothiazin-2-amine
• HMS2167F16
• CHEMBL1431130
• HMS3316O19
• AKOS000116061
• N-(2-methylphenyl)-1,4-dihydro-3,1-benzothiazin-2-imine
• SMR000061844
• N-(o-Tolyl)-4H-benzo[d][1,3]thiazin-2-amine
• EN300-02773
• CS-0218980
• Z56865301
• DTXSID60368613
• 108288-50-2
• MLS000055336
• N-(2-Methylphenyl)-4H-3,1-benzothiazin-2-amine

• MDL： MFCD03952689
• Inchi： 1S/C15H14N2S/c1-11-6-2-4-8-13(11)16-15-17-14-9-5-3-7-12(14)10-18-15/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： VLKBTYIEMXMZDV-UHFFFAOYSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2C)/NC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 254.08800
• Monoisotopic Mass: 254.087769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 3.8

Experimental Properties

• Density: 1.2
• Boiling Point: 416.6°Cat760mmHg
• Flash Point: 205.7°C
• Refractive Index: 1.656
• PSA: 49.69000
• LogP: 3.85000
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(2-Methylphenyl)-4H-3,1-benzothiazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)